1-(3-Bromophenyl)-2-(1-pyrrolidinyl)ethanone
Cat. No. B8758768
M. Wt: 268.15 g/mol
InChI Key: ZYLFSPRPPUJNPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][C:3](=[O:4])[c:5]1[cH:6][c:7]([Br:11])[cH:8][cH:9][cH:10]1.[CH2:12]1[CH2:13][CH2:14][NH:15][CH2:16]1.[OH2:17]>>[CH2:2]([C:3](=[O:4])[c:5]1[cH:6][c:7]([Br:11])[cH:8][cH:9][cH:10]1)[N:15]1[CH2:14][CH2:13][CH2:12][CH2:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(CBr)c1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCNC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CN1CCCC1)c1cccc(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
